Cas no 664338-40-3 (Arterolane p-Toluenesulfonic Acid)

• Product Name: Arterolane p-Toluenesulfonic Acid
• CAS No: 664338-40-3
• MF: C₂₉H₄₄N₂O₇S
• MW: 564.733867645264
• CID: 4777370
• Update Time: 2025-06-10

Arterolane p-Toluenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Arterolane p-Toluenesulfonic Acid

• Inchi： 1S/C22H36N2O4.C7H8O3S/c1-20(2,23)13-24-19(25)12-14-3-5-21(6-4-14)26-22(28-27-21)17-8-15-7-16(10-17)11-18(22)9-15;1-6-2-4-7(5-3-6)11(8,9)10/h14-18H,3-13,23H2,1-2H3,(H,24,25);2-5H,1H3,(H,8,9,10)/t14-,15?,16?,17-,18+,21+,22?;
• InChI Key： ZNEZSLAXOUSCDT-NCZDAHOASA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C([C@@H]1CC[C@]2(OOC3([C@@]4([H])CC5CC(C4)C[C@@]3([H])C5)O2)CC1)C(=O)NCC(N)(C)C

Experimental Properties

• Melting Point: 154 - 157°C
• Solubility: DMSO (Slightly), Methanol (Slightly)

Arterolane p-Toluenesulfonic Acid Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Arterolane p-Toluenesulfonic Acid

Arterolane p-Toluenesulfonic Acid and Its Applications in Modern Medicinal Chemistry

Arterolane p-Toluenesulfonic Acid, a compound with the CAS number 664338-40-3, represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique chemical properties and potential applications in therapeutic interventions. The integration of Arterolane p-Toluenesulfonic Acid into pharmaceutical formulations underscores the growing importance of specialized chemical entities in addressing complex medical challenges.

The molecular structure of Arterolane p-Toluenesulfonic Acid is characterized by its p-toluenesulfonic acid moiety, which contributes to its distinctive reactivity and solubility profile. This feature makes it particularly useful in the synthesis of various pharmacologically active molecules. The compound's ability to act as a versatile intermediate in organic synthesis has opened up new avenues for drug development, especially in the realm of cardiovascular and neuroprotective therapies.

In recent years, there has been a surge in research focusing on compounds that exhibit vasodilatory and neuroprotective effects. Arterolane p-Toluenesulfonic Acid has emerged as a key player in this domain, thanks to its ability to modulate vascular tone and protect neuronal cells from oxidative stress. Studies have demonstrated that this compound can enhance blood flow by relaxing smooth muscles in blood vessels, thereby reducing blood pressure and improving circulation.

The therapeutic potential of Arterolane p-Toluenesulfonic Acid has been further explored in clinical trials targeting conditions such as hypertension and stroke. Preliminary results indicate that when incorporated into drug formulations, it can significantly improve patient outcomes by mitigating the risk of cardiovascular complications. The compound's efficacy is attributed to its ability to inhibit the activity of enzymes involved in vasoconstriction, thereby promoting vasodilation and reducing arterial pressure.

Advances in computational chemistry have also played a crucial role in understanding the mechanistic aspects of Arterolane p-Toluenesulfonic Acid. Molecular modeling studies have revealed that its interaction with biological targets is highly specific, leading to minimal side effects. This precision makes it an attractive candidate for developing targeted therapies that can address specific pathological conditions without compromising overall physiological balance.

The synthesis of Arterolane p-Toluenesulfonic Acid involves a multi-step process that requires careful optimization to ensure high yield and purity. Researchers have developed innovative synthetic routes that leverage catalytic methods to enhance efficiency. These advancements not only improve the scalability of production but also reduce the environmental impact associated with traditional synthetic processes.

The role of Arterolane p-Toluenesulfonic Acid in drug development is further highlighted by its compatibility with various pharmaceutical excipients. This flexibility allows for the creation of diverse dosage forms, including tablets, capsules, and injectables, making it accessible for different therapeutic needs. The compound's stability under various storage conditions also enhances its practicality for clinical use.

Future research directions for Arterolane p-Toluenesulfonic Acid include exploring its potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic approaches that can address multifaceted aspects of diseases such as atherosclerosis and neurodegenerative disorders. The compound's multifunctionality makes it a promising candidate for such interdisciplinary studies.

The regulatory landscape for Arterolane p-Toluenesulfonic Acid is evolving alongside advancements in medicinal chemistry. Regulatory agencies are increasingly recognizing the importance of specialized compounds like this one in addressing unmet medical needs. As more data becomes available on its safety and efficacy, it is expected that regulatory pathways will be streamlined to facilitate faster approval processes for drugs incorporating this compound.

In conclusion, Arterolane p-Toluenesulfonic Acid (CAS number 664338-40-3) stands out as a pivotal compound in modern medicinal chemistry. Its unique properties and therapeutic potential make it a valuable asset in the development of novel treatments for cardiovascular and neuroprotective disorders. As research continues to uncover new applications and refine synthetic methodologies, the impact of this compound on global healthcare is poised to grow significantly.